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Introduction

Isopropyl 3-D-1-thiogalactopyranoside (IPTG) is a molecular biology reagent used to induce
gene expression under the control of the lac operon.[1] It is a non-metabolizable analog of
allolactose, which inactivates the lac repressor, thereby initiating the transcription of genes in
the operon. Due to its stability and the fact that it is not consumed by cellular metabolism, IPTG
provides a consistent level of induction, making it a valuable tool in protein expression studies,
blue-white screening for recombinant plasmids, and other molecular biology applications.[1]
Proper preparation and sterile handling of IPTG stock solutions are critical to prevent
contamination and ensure experimental reproducibility.

Data Summary

Quantitative data for the preparation of IPTG stock solutions are summarized in the table below
for easy reference.
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Parameter

Value

Reference

Molecular Weight

238.31 g/mol

[1]

Typical Stock Concentration

100 mM (0.1 M) to 840 mM
(0.84 M)

[1](2]

Common Working

Concentration

0.1 mMto 2 mM

[1](21[3]

Solvent

Deionized or distilled water

[2](3]

Sterilization Method

Filtration through a 0.22 pm

filter

[1]2]

Short-term Storage

4°C

[2]

Long-term Storage

-20°C

[1](2]

Experimental Protocol

This protocol describes the preparation of a 100 mL stock solution of 0.5 M IPTG.

Materials:

e |IPTG (Isopropyl 3-D-1-thiogalactopyranoside) powder

 Sterile, deionized or distilled water

o Sterile 100 mL graduated cylinder

» Sterile 150 mL beaker or flask

» Sterile magnetic stir bar and stir plate
e Spatula and weighing paper/boat

e Analytical balance

o Sterile 0.22 um syringe filter
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 Sterile syringe (e.g., 50 mL)

 Sterile conical tubes or microcentrifuge tubes for aliquoting

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

 Calculation:

o To prepare 100 mL of a 0.5 M IPTG solution, calculate the required mass of IPTG powder:

» Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol)
» Mass (g) =0.5mol/Lx0.1Lx238.31g/mol=11.92¢g

» Weighing:

o On an analytical balance, accurately weigh out 11.92 g of IPTG powder using a clean
spatula and weighing paper/boat.

e Dissolving:

o Transfer the weighed IPTG powder into a sterile 150 mL beaker or flask containing a
sterile magnetic stir bar.

o Add approximately 80 mL of sterile, deionized or distilled water.

o Place the beaker or flask on a magnetic stir plate and stir until the IPTG is completely
dissolved. Avoid heating the solution.

e Volume Adjustment:

o Once the IPTG is fully dissolved, transfer the solution to a sterile 100 mL graduated
cylinder.

o Carefully add sterile water to bring the final volume to exactly 100 mL.

o Sterilization:
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o Draw the IPTG solution into a sterile syringe.
o Attach a sterile 0.22 um syringe filter to the tip of the syringe.

o Dispense the solution through the filter into a sterile container (e.g., a sterile 100 mL bottle
or flask). This process removes any potential bacterial contamination.

» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, which can degrade the IPTG, it is recommended to
aliquot the sterile stock solution into smaller, single-use volumes (e.g., 1 mL) in sterile
microcentrifuge tubes or cryovials.[1]

o Label the aliquots clearly with the name of the reagent (IPTG), concentration (0.5 M), and
the date of preparation.

o For long-term storage, store the aliquots at -20°C.[1][2] For short-term use, the solution
can be stored at 4°C.[2]

Workflow Diagram
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Caption: Workflow for the preparation of a sterile IPTG stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols: Preparation of a
Sterile Stock Solution of IPTG]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672284#how-to-prepare-a-sterile-stock-solution-of-

iptg]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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